![molecular formula C16H23FN2O4 B3941827 1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate](/img/structure/B3941827.png)
1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate
Overview
Description
1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has been found to have potential applications in the treatment of various diseases, including cancer and neurological disorders. In
Mechanism of Action
The mechanism of action of 1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound may inhibit the growth of cancer cells by interfering with the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate has a number of biochemical and physiological effects. For example, this compound has been found to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs), which are involved in tumor invasion and metastasis. Additionally, this compound has been found to modulate the activity of certain signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate in lab experiments is that it has been found to have low toxicity in vitro and in vivo. Additionally, this compound has been found to be relatively stable under certain conditions, which makes it a useful tool for studying the mechanisms of action of various drugs and compounds. However, one limitation of using this compound in lab experiments is that it can be difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are a number of future directions for research on 1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate. One area of research could focus on elucidating the precise mechanism of action of this compound. Additionally, further studies could explore the potential applications of this compound in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Finally, research could also focus on developing more efficient and cost-effective synthesis methods for this compound.
Scientific Research Applications
1-(4-fluorobenzyl)-4-isopropylpiperazine oxalate has been the subject of numerous scientific studies due to its potential applications in the treatment of various diseases. Studies have shown that this compound has anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have potential applications in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-4-propan-2-ylpiperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21FN2.C2H2O4/c1-12(2)17-9-7-16(8-10-17)11-13-3-5-14(15)6-4-13;3-1(4)2(5)6/h3-6,12H,7-11H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZLIAJOILNRAGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)CC2=CC=C(C=C2)F.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Fluorophenyl)methyl]-4-propan-2-ylpiperazine;oxalic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.